MAGE-3 (143-151)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
1. MAGE-3 in Tumor Antigens and Immunotherapy
MAGE-3 is identified as a tumor-specific shared antigen forming CD4+ T cell epitopes, implying its potential in cancer immunotherapy. It has been shown to be presented by histocompatibility leukocyte antigen (HLA) class II molecules to CD4+ T lymphocytes, indicating its role in immune response against tumors (Chaux, Vantomme, Stroobant, Thielemans, Corthals, Luiten, Eggermont, Boon, & van der Bruggen, 1999). This application is significant for the design of peptide-based vaccines targeting tumor-specific CD4+ T cell epitopes.
2. MAGE-3 in Cellular Immune Response
The expression of MAGE-3 in melanoma cells and its recognition by cytotoxic T cells highlight its significance in the cellular immune response. The MAGE-3 epitope is processed naturally and recognized in association with HLA-DR11 on melanoma cells, which is a critical step in the immune response against cancer cells (Manici, Sturniolo, Imro, Hammer, Sinigaglia, Noppen, Spagnoli, Mazzi, Bellone, Dellabona, & Protti, 1999).
properties
sequence |
WQYFFPVIF |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (143-151); MAGE-3 (143-151) |
Origin of Product |
United States |
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